Cas no 18706-21-3 (6-Chloro-2-(trifluoromethyl)quinolin-4-ol)

• Product Name: 6-Chloro-2-(trifluoromethyl)quinolin-4-ol
• CAS No: 18706-21-3
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• MDL: MFCD00276583
• CID: 51128
• PubChem ID: 2736609
• Update Time: 2025-10-29

6-Chloro-2-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(trifluoromethyl)quinolin-4-ol
• 6-Chloro-4-hydroxy-2-(trifluoromethyl)quinoline
• 6-chloro-2-(trifluoromethyl)-1H-quinolin-4-one
• BUTTPARK 147\04-65
• 6-Chloro-2-(trifluoroMethyl) quinoline-4 –ol
• 2-TrifluoroMethyl-4-hydroxy-6-chloroquinoline
• 6-Chloro-4-hydroxy-2-(trifluoromethyl)quinoline97%
• 6-Chloro-4-hydroxy-2-(trifluoromethyl)quinoline 97%
• SCHEMBL11828378
• SB71505
• CS-0084821
• AC-7366
• AKOS005254440
• DTXSID50371474
• MFCD00276583
• 6-Chloro-2-trifluoromethylquinolin-4-ol
• SY005928
• MGEMMMJZAWYWNI-UHFFFAOYSA-N
• 6-Chloro-2-trifluoromethyl-quinolin-4-ol
• AKOS009158488
• 18706-21-3
• 6-Chloro-4-hydroxy-2-(trifluoromethyl)quinoline, AldrichCPR
• FT-0621047
• 6-CHLORO-2-(TRIFLUOROMETHYL)QUINOLIN-4(1H)-ONE
• FS-4276
• STL557101
• BBL103291
• DB-044627

• MDL： MFCD00276583
• Inchi： 1S/C10H5ClF3NO/c11-5-1-2-7-6(3-5)8(16)4-9(15-7)10(12,13)14/h1-4H,(H,15,16)
• InChI Key： MGEMMMJZAWYWNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=C(C(F)(F)F)N2)=O

Computed Properties

• Exact Mass: 247.00100
• Monoisotopic Mass: 247.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.499
• Melting Point: 280 °C
• Boiling Point: 263.3°Cat760mmHg
• Flash Point: 113℃
• Refractive Index: 1.532
• PSA: 33.12000
• LogP: 3.61260
• Solubility: Uncertain

6-Chloro-2-(trifluoromethyl)quinolin-4-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Additional information on 6-Chloro-2-(trifluoromethyl)quinolin-4-ol

Recent Advances in the Study of 6-Chloro-2-(trifluoromethyl)quinolin-4-ol (CAS: 18706-21-3)

6-Chloro-2-(trifluoromethyl)quinolin-4-ol (CAS: 18706-21-3) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing insights into its current applications and future prospects.

One of the key areas of research focuses on the synthetic pathways for 6-Chloro-2-(trifluoromethyl)quinolin-4-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthesis route that improves yield and purity while reducing production costs. The method involves a multi-step reaction sequence starting from commercially available precursors, with the final step involving a selective chlorination and hydroxylation process. This advancement is crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as an antimicrobial agent. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 6-Chloro-2-(trifluoromethyl)quinolin-4-ol exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The study proposed that the trifluoromethyl group enhances membrane permeability, while the chloro and hydroxyl groups contribute to target binding, making it a versatile scaffold for antibiotic development.

Another significant finding comes from oncology research. A preprint article from Nature Cancer (2024) reported that 6-Chloro-2-(trifluoromethyl)quinolin-4-ol acts as a selective inhibitor of a specific kinase involved in cancer cell proliferation. In vitro and in vivo studies showed that the compound effectively reduced tumor growth in mouse models of breast and lung cancer, with minimal off-target effects. Researchers are now exploring its potential in combination therapies to enhance efficacy and overcome resistance mechanisms.

Beyond its antimicrobial and anticancer properties, recent computational studies have explored the compound's interactions with various biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) revealed that 6-Chloro-2-(trifluoromethyl)quinolin-4-ol can bind to multiple enzyme active sites, suggesting its utility in polypharmacology. These findings open new avenues for repurposing the compound for other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

Despite these promising results, challenges remain in the development of 6-Chloro-2-(trifluoromethyl)quinolin-4-ol as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to improve its solubility and stability. Additionally, further toxicological assessments are needed to ensure its safety profile. Ongoing research is addressing these issues, with several patents filed in 2023 for novel formulations and derivatives of the compound.

In conclusion, 6-Chloro-2-(trifluoromethyl)quinolin-4-ol (CAS: 18706-21-3) represents a versatile and promising molecule in chemical biology and drug discovery. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have positioned it as a valuable candidate for multiple therapeutic applications. Continued research and development efforts are expected to further elucidate its potential and overcome current limitations, paving the way for its translation into clinical use.